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Introduction: The Evolving Landscape of
Antidepressant Pharmacotherapy
The monoamine hypothesis has served as a foundational pillar in the neurobiology of

depression for over half a century, postulating that a deficiency in synaptic concentrations of

key neurotransmitters—serotonin (5-HT), norepinephrine (NE), and dopamine (DA)—

contributes to depressive symptoms.[1][2] This hypothesis has driven the development of

successive generations of antidepressants, each aiming to refine the modulation of these

monoamine systems. While selective serotonin reuptake inhibitors (SSRIs) have become a

cornerstone of treatment due to their favorable side-effect profile compared to older agents, a

significant portion of patients fail to achieve full remission.[3][4] This has spurred the

development of broader spectrum agents, namely dual and triple reuptake inhibitors, which

simultaneously target multiple monoamine transporters.
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This guide provides a comprehensive comparison of dual and triple reuptake inhibitors against

their selective counterparts. We will delve into their mechanisms of action, compare their

efficacy and side-effect profiles with supporting experimental data, and provide detailed

protocols for key preclinical assays used in their evaluation.

Mechanisms of Action: From Single to Multiple
Targets
The therapeutic effects of reuptake inhibitors are predicated on their ability to block the

presynaptic transporters responsible for clearing monoamines from the synaptic cleft, thereby

increasing their availability to bind to postsynaptic receptors.

Selective Serotonin Reuptake Inhibitors (SSRIs)
SSRIs, such as fluoxetine and sertraline, exhibit high selectivity for the serotonin transporter

(SERT).[5] By inhibiting SERT, SSRIs prolong the presence of serotonin in the synapse,

enhancing serotonergic neurotransmission.
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Caption: SSRI blocks the serotonin transporter (SERT).

Dual Reuptake Inhibitors (SNRIs and DNRIs)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 16 Tech Support

https://www.clinpgx.org/literature/90349
https://www.benchchem.com/product/b1149771/docs?utm_src=pdf-body-img#beyond-selectivity-a-comparative-guide-to-dual-and-triple-reuptake-inhibitors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs), like venlafaxine and duloxetine, inhibit

both SERT and the norepinephrine transporter (NET).[6] This dual action is thought to address

a wider range of depressive symptoms, including those related to fatigue and lack of

motivation, which are associated with noradrenergic pathways.[7] Dopamine-Norepinephrine

Reuptake Inhibitors (DNRIs), such as bupropion, target NET and the dopamine transporter

(DAT), and are often associated with improved energy levels and a lower incidence of sexual

side effects.[8][9]
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Caption: SNRI blocks both SERT and NET transporters.

Triple Reuptake Inhibitors (TRIs)
TRIs, such as tesofensine and ansofaxine, represent a further broadening of the mechanistic

spectrum by inhibiting the reuptake of serotonin, norepinephrine, and dopamine.[3][10] The

rationale behind this approach is to address the full range of monoaminergic deficits potentially
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underlying depression, including anhedonia and amotivation, which are strongly linked to

dopaminergic dysfunction.[11]
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Caption: TRI blocks SERT, NET, and DAT transporters.

Comparative Efficacy: A Look at the Clinical Data
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Direct head-to-head comparisons of TRIs with SSRIs and SNRIs are still emerging. However,

meta-analyses of trials comparing SSRIs and SNRIs provide valuable insights into the potential

benefits of broader monoamine modulation.

A meta-analysis of 15 head-to-head randomized controlled trials involving 3,094 patients with

major depressive disorder found that SNRIs had a statistically significant, albeit modest,

advantage over SSRIs in terms of remission rates.[12] The intention-to-treat analysis showed

remission rates of 48.5% for SNRIs compared to 41.9% for SSRIs.[12]

Drug Class
Representative
Drugs

Remission Rate
(ITT)

Odds Ratio (vs.
SSRI)

SSRI Fluoxetine, Sertraline 41.9% -

SNRI
Venlafaxine,

Duloxetine
48.5% 1.27

TRI Ansofaxine Not directly compared -

Data from Machado et al. (2009).[12]

Recent clinical trials on the TRI ansofaxine have shown its efficacy compared to placebo. A

Phase 3 trial demonstrated that both 80 mg/day and 160 mg/day doses of ansofaxine resulted

in a statistically significant reduction in the Montgomery-Åsberg Depression Rating Scale

(MADRS) total score compared to placebo at week 8.[1] While not a direct comparison with

other active antidepressants, these results are promising and lay the groundwork for future

comparative effectiveness studies.

Side-Effect Profiles: A Balancing Act
A broader mechanism of action can also lead to a different side-effect profile. While SSRIs are

generally well-tolerated, they are commonly associated with sexual dysfunction and

gastrointestinal issues.

SNRIs, due to their noradrenergic activity, can sometimes lead to increased blood pressure, dry

mouth, and sweating, in addition to the side effects seen with SSRIs. Drop-out rates due to
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adverse drug reactions have been reported to be slightly higher for SNRIs compared to SSRIs.

[12]

Data on the side-effect profile of TRIs from large-scale, long-term studies is still being gathered.

Early clinical trials with ansofaxine reported treatment-emergent adverse events, with the most

common being nausea, dizziness, and headache.[2] Preclinical and early clinical data for

tesofensine, another TRI, have noted side effects such as dry mouth, insomnia, and

constipation. A key area of interest for TRIs is their potential to mitigate some of the side effects

associated with SSRIs and SNRIs, particularly sexual dysfunction, due to their dopaminergic

component.[3]

Adverse Effect SSRIs SNRIs
TRIs (emerging
data)

Nausea/Vomiting Common Common Common

Headache Common Common Common

Insomnia Common Common Possible

Sexual Dysfunction Common Common Potentially lower

Dry Mouth Less Common Common Possible

Increased Blood

Pressure
Rare Possible Possible

Constipation Less Common Less Common Possible

Experimental Protocols for Comparative Evaluation
The preclinical evaluation of novel reuptake inhibitors relies on a battery of in vitro and in vivo

assays to characterize their potency, selectivity, and neurochemical effects.

In Vitro Monoamine Reuptake Inhibition Assay
This assay is crucial for determining the potency (IC50 or Ki) of a compound at each of the

monoamine transporters.
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Start: Prepare Transfected Cells

Plate cells in 96-well plates

Add test compound at various concentrations

Add radiolabeled neurotransmitter ([3H]5-HT, [3H]NE, or [3H]DA)

Incubate at 37°C

Wash cells to remove unbound radioligand

Lyse cells

Measure radioactivity using scintillation counting

Analyze data to determine IC50/Ki values

End: Determine Transporter Affinity
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Caption: Workflow for in vitro reuptake inhibition assay.

Step-by-Step Methodology:

Cell Culture: Culture human embryonic kidney (HEK293) cells stably transfected with the

human serotonin transporter (hSERT), norepinephrine transporter (hNET), or dopamine

transporter (hDAT).
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Cell Plating: Seed the cells into 96-well microplates at a density that allows for confluent

growth within 24-48 hours.

Compound Preparation: Prepare serial dilutions of the test compound in assay buffer.

Assay Initiation: On the day of the assay, wash the cells with assay buffer. Pre-incubate the

cells with the test compound or vehicle for a specified time (e.g., 15-30 minutes) at 37°C.

Radioligand Addition: Add a fixed concentration of the respective radiolabeled

neurotransmitter ([³H]5-HT, [³H]NE, or [³H]DA) to initiate the uptake reaction.

Incubation: Incubate the plates for a defined period (e.g., 10-20 minutes) at 37°C.

Assay Termination: Terminate the uptake by rapidly washing the cells with ice-cold assay

buffer to remove unbound radioligand.

Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of radioactivity

taken up using a liquid scintillation counter.

Data Analysis: Calculate the percent inhibition of uptake at each concentration of the test

compound and determine the IC50 value (the concentration of compound that inhibits 50%

of specific uptake). The Ki value can then be calculated using the Cheng-Prusoff equation.

In Vivo Microdialysis
This technique allows for the real-time measurement of extracellular neurotransmitter levels in

specific brain regions of freely moving animals, providing a dynamic assessment of a drug's

neurochemical effects.[10]
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Start: Stereotaxic Surgery

Implant microdialysis probe into target brain region (e.g., prefrontal cortex)

Allow animal to recover

Collect baseline dialysate samples

Administer test compound (e.g., i.p. injection)

Collect post-drug dialysate samples at timed intervals

Analyze dialysate samples by HPLC-ECD to quantify neurotransmitter levels

Analyze data as percent change from baseline

End: Determine Neurotransmitter Modulation
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Caption: Workflow for in vivo microdialysis experiment.
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Step-by-Step Methodology:

Surgical Implantation: Anesthetize the animal (e.g., a rat) and use a stereotaxic frame to

surgically implant a microdialysis guide cannula targeting the brain region of interest (e.g.,

the prefrontal cortex or nucleus accumbens). Secure the cannula with dental cement.

Recovery: Allow the animal to recover from surgery for at least 24-48 hours.

Probe Insertion and Baseline Collection: On the day of the experiment, insert a microdialysis

probe through the guide cannula. Perfuse the probe with artificial cerebrospinal fluid (aCSF)

at a constant, slow flow rate (e.g., 1-2 µL/min). After a stabilization period, collect baseline

dialysate samples at regular intervals (e.g., every 20 minutes).

Drug Administration: Administer the test compound via the desired route (e.g., intraperitoneal

or subcutaneous injection).

Post-Drug Sample Collection: Continue to collect dialysate samples at the same regular

intervals for several hours post-drug administration.

Neurotransmitter Analysis: Analyze the collected dialysate samples using high-performance

liquid chromatography with electrochemical detection (HPLC-ECD) to quantify the

concentrations of serotonin, norepinephrine, and dopamine.

Data Analysis: Express the neurotransmitter concentrations as a percentage of the pre-drug

baseline levels to determine the time course and magnitude of the drug's effect on

extracellular monoamine levels.

Conclusion: The Future of Antidepressant
Development
The progression from selective to dual and triple reuptake inhibitors reflects a growing

understanding of the complex neurobiology of depression and the need for more effective and

better-tolerated treatments. While SNRIs have demonstrated a modest efficacy advantage over

SSRIs, the development of TRIs holds the promise of further improving outcomes by

addressing the dopaminergic deficits associated with key depressive symptoms like anhedonia.
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The continued development of novel reuptake inhibitors will rely on rigorous preclinical

evaluation using assays such as those described in this guide, followed by well-designed

clinical trials to establish their comparative efficacy and safety. As our understanding of the

neurochemical underpinnings of depression deepens, the ability to rationally design molecules

that modulate multiple neurotransmitter systems with precision will be paramount in the quest

for the next generation of antidepressants.

References
Chen, J., et al. (2022). Triple reuptake inhibitors as potential next-generation

antidepressants: a new hope? Translational Psychiatry, 12(1), 1-10. [Link]

Gobbi, G., & Blier, P. (2005). In vivo microdialysis in the development of new

antidepressants. Journal of Psychiatry & Neuroscience, 30(4), 257–263. [Link]

Machado, M., & Einarson, T. R. (2010). Comparison of SSRIs and SNRIs in major

depressive disorder: a meta-analysis of head-to-head randomized clinical trials. Journal of

Clinical Pharmacy and Therapeutics, 35(2), 177-188. [Link]

Stahl, S. M. (2008). Stahl's essential psychopharmacology: neuroscientific basis and
practical applications (3rd ed.). Cambridge University Press.

Zhang, L., et al. (2023). A phase 3, multicenter, double-blind, randomized, placebo-controlled

clinical trial to verify the efficacy and safety of ansofaxine (LY03005) for major depressive

disorder. International Journal of Neuropsychopharmacology, 26(5), 339–347. [Link]

Mi, W. F., et al. (2021). Efficacy, Safety, and Tolerability of Ansofaxine (LY03005) Extended-

Release Tablet for Major Depressive Disorder: A Randomized, Double-Blind, Placebo-

Controlled, Dose-Finding, Phase 2 Clinical Trial. The International Journal of

Neuropsychopharmacology, 25(3), 252-259. [Link]

Mi, W. F., et al. (2022). Efficacy, Safety, and Tolerability of Ansofaxine (LY03005) Extended-

Release Tablet for MDD. Psychiatric Times, 39(4). [Link]

A phase 3, multicenter, double-blind, randomized, placebo-controlled clinical trial to verify the

efficacy and safety of ansofaxine (LY03005) for major depressive disorder. (2023).

ResearchGate. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.nature.com/articles/s41398-022-01819-3
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1160543/
https://pubmed.ncbi.nlm.nih.gov/20456736/
https://pubmed.ncbi.nlm.nih.gov/36932402/
https://academic.oup.com/ijnp/article/25/3/252/6423163
https://www.psychiatrictimes.com/view/efficacy-safety-and-tolerability-of-ansofaxine-ly03005-extended-release-tablet-for-mdd
https://www.researchgate.net/publication/369203926_A_phase_3_multicenter_double-blind_randomized_placebo-controlled_clinical_trial_to_verify_the_efficacy_and_safety_of_ansofaxine_LY03005_for_major_depressive_disorder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Papakostas, G. I., et al. (2007). Remission, dropouts, and adverse drug reaction rates in

major depressive disorder: a meta-analysis of head-to-head trials. The Journal of clinical

psychiatry, 68(12), 1836–1843. [Link]

Kose, S., & Cetin, M. (2018). Triple reuptake inhibitors (TRIs): do they promise us a rose

garden? Expert Opinion on Investigational Drugs, 27(4), 333-335. [Link]

A phase 3, multicenter, double-blind, randomized, placebo-controlled clinical trial to verify the

efficacy and safety of ansofaxine (LY03005) for major depressive disorder. (2023). PubMed

Central. [Link]

Zhang, R., et al. (2014). The Effects of LPM570065, a Novel Triple Reuptake Inhibitor, on

Extracellular Serotonin, Dopamine and Norepinephrine Levels in Rats. PLoS ONE, 9(3),

e91335. [Link]

4Ever Young. (2025). Tesofensine Explained: A New Approach to Weight Loss and

Metabolism. [Link]

Wang, J., et al. (2024). Tesofensine, a novel antiobesity drug, silences GABAergic

hypothalamic neurons. Molecular Metabolism, 83, 101945. [Link]

Saniona A/S. (2019). Clinical Study Protocol TM005. [Link]

Astrup, A., et al. (2008). Efficacy and safety of the triple monoamine reuptake inhibitor

tesofensine in a phase II randomized, double-blind, placebo-controlled trial in obese

subjects. The Lancet, 372(9653), 1906-1913. [Link]

Clinical Trials Arena. (2008). Tesofensine Anti-Obesity Medication. [Link]

Coleman, J. A., et al. (2023). Structure-based Discovery of Conformationally Selective

Inhibitors of the Serotonin Transporter. bioRxiv. [Link]

Reith, M. E., et al. (2001). Kinetic and thermodynamic assessment of binding of serotonin

transporter inhibitors. The Journal of pharmacology and experimental therapeutics, 298(3),

1177–1186. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.ncbi.nlm.nih.gov/pubmed/18163864
https://www.tandfonline.com/doi/full/10.1080/13543784.2018.1450630
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10174989/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0091335
https://4everyoungantiaging.com/blog/tesofensine-explained-a-new-approach-to-weight-loss-and-metabolism
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11042048/
https://clinicaltrials.gov/ProvidedDocs/13/NCT04202813/Prot_000.pdf
https://www.researchgate.net/publication/23477817_Under-reporting_of_adverse_effects_of_tesofensine
https://www.clinicaltrialsarena.com/projects/tesofensine-anti-obesity-medication/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11086021/
https://pubmed.ncbi.nlm.nih.gov/11504812/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Canale, V., et al. (2024). Design and Synthesis of Potential Multi-Target Antidepressants:

Exploration of 1-(4-(7-Azaindole)-3,6-dihydropyridin-1-yl)alkyl-3-(1H-indol-3-yl)pyrrolidine-

2,5-dione Derivatives with Affinity for the Serotonin Transporter. Molecules, 29(21), 4909.

[Link]

Larsen, M. B., et al. (2020). The mechanism of a high-affinity allosteric inhibitor of the

serotonin transporter. Nature communications, 11(1), 1473. [Link]

Jørgensen, M., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A

Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine

Transporters. Frontiers in Pharmacology, 11, 649. [Link]

Nutt, D. J., et al. (2006). The dopamine hypothesis of depression: version II—the role of

dopamine in the treatment of depression. Journal of psychopharmacology, 20(4_suppl), 29-

35. [Link]

Sansone, R. A., & Sansone, L. A. (2014). Serotonin norepinephrine reuptake inhibitors: a

pharmacological comparison. Innovations in clinical neuroscience, 11(3-4), 37–42. [Link]

Belmaker, R. H., & Agam, G. (2008). Major depressive disorder. New England Journal of

Medicine, 358(1), 55-68. [Link]

Ferguson, J. M. (2001). SSRI antidepressant medications: adverse effects and tolerability.

Primary care companion to the Journal of clinical psychiatry, 3(1), 22–27. [Link]

Blier, P. (2013). Neurotransmitter targeting in the treatment of depression. The Journal of

clinical psychiatry, 74 Suppl 1, 4-8. [Link]

Thase, M. E. (2008). Are SNRIs more effective than SSRIs? A review of the current state of

the controversy. Psychopharmacology bulletin, 41(2), 58–84. [Link]

Mayo Clinic. (2025). Serotonin and norepinephrine reuptake inhibitors (SNRIs). [Link]

Jefferson, J. W. (2007). Norepinephrine and dopamine reuptake inhibitors (NDRIs). The

Journal of clinical psychiatry, 68 Suppl 4, 5-10. [Link]

Cleveland Clinic. (2024). Norepinephrine and Dopamine Reuptake Inhibitors (NDRIs). [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11571457/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7083921/
https://www.frontiersin.org/articles/10.3389/fphar.2020.00649/full
https://journals.sagepub.com/doi/10.1177/0269881106066236
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4008300/
https://www.nejm.org/doi/full/10.1056/NEJMra073096
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC181155/
https://pubmed.ncbi.nlm.nih.gov/24191974/
https://pubmed.ncbi.nlm.nih.gov/18562953/
https://www.mayoclinic.org/diseases-conditions/depression/in-depth/antidepressants/art-20044970
https://www.psychiatrist.com/jcp/depression/norepinephrine-dopamine-reuptake-inhibitors-ndris/
https://my.clevelandclinic.org/health/treatments/22533-norepinephrine-and-dopamine-reuptake-inhibitors-ndris
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fava, M., et al. (2005). A 12-week, open-label, multicenter study of the acceptability of

bupropion SR in patients with major depressive disorder. The Journal of clinical psychiatry,

66(10), 1242–1248. [Link]

Gartlehner, G., et al. (2011). Comparative benefits and harms of second-generation

antidepressants for treating major depressive disorder: an updated meta-analysis. Annals of

internal medicine, 155(11), 772–785. [Link]

WebMD. (2024). Types of Antidepressants: SSRIs, SNRIs, and More. [Link]

Gifford Bioscience. (n.d.). Cellular Uptake and Release Assays Protocol. [Link]

Perry, R., et al. (2008). Triple uptake inhibitors: therapeutic potential in depression and

beyond. Expert opinion on investigational drugs, 17(9), 1349–1363. [Link]

Subbaiah, M. A., et al. (2018). Triple Reuptake Inhibitors as Potential Therapeutics for

Depression and Other Disorders: Design Paradigm and Developmental Challenges. Journal

of medicinal chemistry, 61(10), 4270–4299. [Link]

Liang, Y., & Richelson, E. (2008). Triple reuptake inhibitors: next-generation antidepressants.

Primary psychiatry, 15(4), 50. [Link]

Patsnap. (2025). How do different drug classes work in treating Depressive Disorder?. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. A phase 3, multicenter, double-blind, randomized, placebo-controlled clinical trial to verify
the efficacy and safety of ansofaxine (LY03005) for major depressive disorder - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. physiciansweekly.com [physiciansweekly.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16259542/
https://www.acpjournals.org/doi/10.7326/0003-4819-155-11-201112060-00009
https://www.webmd.com/depression/how-different-antidepressants-work
https://www.giffordbioscience.com/wp-content/uploads/2018/08/Cell-based-assay-protocol.pdf
https://www.tandfonline.com/doi/abs/10.1517/13543784.17.9.1349
https://pubmed.ncbi.nlm.nih.gov/29565551/
https://www.mayoclinic.org/research/publications/ov20452093/0
https://www.patsnap.com/synapse/articles/how-do-different-drug-classes-work-in-treating-depressive-disorder
https://www.benchchem.com/product/b1149771?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/37164957/
https://pubmed.ncbi.nlm.nih.gov/37164957/
https://pubmed.ncbi.nlm.nih.gov/37164957/
https://www.physiciansweekly.com/post/efficacy-safety-and-tolerability-of-ansofaxine-ly03005-extended-release-tablet-for-mdd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Triple reuptake inhibitors as potential next-generation antidepressants: a new hope? -
PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. ClinPGx [clinpgx.org]

6. Triple Reuptake Inhibitors as Potential Therapeutics for Depression and Other Disorders:
Design Paradigm and Developmental Challenges - PubMed [pubmed.ncbi.nlm.nih.gov]

7. [PDF] Triple Reuptake Inhibitors: The Next Generation of Antidepressants | Semantic
Scholar [semanticscholar.org]

8. A phase 3, multicenter, double-blind, randomized, placebo-controlled clinical trial to verify
the efficacy and safety of ansofaxine (LY03005) for major depressive disorder - PMC
[pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. 4everyoungantiaging.com [4everyoungantiaging.com]

11. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Beyond Selectivity: A Comparative Guide to Dual and
Triple Reuptake Inhibitors]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149771/docs#beyond-selectivity-a-comparative-
guide-to-dual-and-triple-reuptake-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4976848/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4976848/
https://www.researchgate.net/publication/370656249_A_phase_3_multicenter_double-blind_randomized_placebo-controlled_clinical_trial_to_verify_the_efficacy_and_safety_of_ansofaxine_LY03005_for_major_depressive_disorder
https://www.clinpgx.org/literature/90349
https://pubmed.ncbi.nlm.nih.gov/28731336/
https://pubmed.ncbi.nlm.nih.gov/28731336/
https://www.semanticscholar.org/paper/Triple-Reuptake-Inhibitors%3A-The-Next-Generation-of-Marks-Pae/279f94e2cd3c38af2add95f918b58b32a3928d5a
https://www.semanticscholar.org/paper/Triple-Reuptake-Inhibitors%3A-The-Next-Generation-of-Marks-Pae/279f94e2cd3c38af2add95f918b58b32a3928d5a
https://pmc.ncbi.nlm.nih.gov/articles/PMC10171157/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10171157/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10171157/
https://www.researchgate.net/publication/364729495_A_Phase_3_Multicenter_Double-blind_Randomized_Placebo-controlled_Clinical_Trial_to_Verify_the_Efficacy_and_Safety_of_Ansofaxine_LY03005_for_Major_Depressive_Disorder
https://4everyoungantiaging.com/anti-aging-tips/tesofensine-explained-a-new-approach-to-weight-loss-and-metabolism/
https://cdn.clinicaltrials.gov/large-docs/75/NCT03845075/Prot_000.pdf
https://www.researchgate.net/publication/249318816_Under-reporting_of_adverse_effects_of_tesofensine
https://www.benchchem.com/product/b1149771/docs#beyond-selectivity-a-comparative-guide-to-dual-and-triple-reuptake-inhibitors
https://www.benchchem.com/product/b1149771/docs#beyond-selectivity-a-comparative-guide-to-dual-and-triple-reuptake-inhibitors
https://www.benchchem.com/product/b1149771/docs#beyond-selectivity-a-comparative-guide-to-dual-and-triple-reuptake-inhibitors
https://www.benchchem.com/product/b1149771/docs#beyond-selectivity-a-comparative-guide-to-dual-and-triple-reuptake-inhibitors
https://www.benchchem.com/product/b1149771?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 16 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

